Cas no 2138099-19-9 (4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one
• CAS No: 2138099-19-9
• MF: C₁₂H₂₀O₂S
• MW: 228.351002693176
• CID: 6073086
• PubChem ID: 165844360
• Update Time: 2025-10-29

4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159602
• 2138099-19-9
• 4,4-dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one
• 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C12H20O2S/c1-12(2)5-3-9(13)7-11(12)15-10-4-6-14-8-10/h10-11H,3-8H2,1-2H3
• InChI Key： ZIMWPQWLFSAULZ-UHFFFAOYSA-N
• SMILES： S(C1COCC1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 228.11840105g/mol
• Monoisotopic Mass: 228.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Additional information on 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one

Introduction to 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one (CAS No. 2138099-19-9)

4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one, identified by the chemical identifier CAS No. 2138099-19-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex cyclic structure and functional groups, has garnered attention for its potential applications in drug development and synthetic methodologies. The presence of both sulfur and oxygen-containing moieties in its framework suggests a versatile reactivity that could be exploited in various chemical transformations.

The molecular structure of 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one consists of a cyclohexanone backbone substituted with a dimethyl group at the 4-position and a thioether linkage connected to an oxolane ring at the 3-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for studying reaction mechanisms and developing novel synthetic strategies. The thioether moiety, in particular, is known for its ability to participate in diverse chemical reactions, including nucleophilic substitution, metal coordination, and catalytic processes.

In recent years, there has been growing interest in the development of sulfur-containing heterocycles due to their prevalence in biologically active compounds. The oxolane ring in 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one serves as an excellent scaffold for constructing more complex molecules with potential pharmacological activity. Studies have demonstrated that such structures can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in asymmetric synthesis. The chiral center introduced by the cyclohexanone framework allows for the possibility of producing enantiomerically pure derivatives, which are often essential for pharmaceutical applications. Researchers have been exploring methods to selectively functionalize the dimethyl and thioether substituents to achieve high levels of enantioselectivity. Advances in catalytic systems, such as transition metal complexes and organocatalysts, have enabled more efficient and selective transformations, opening up new avenues for synthetic chemists.

The pharmaceutical industry has been particularly keen on exploring novel scaffolds that can serve as starting points for drug discovery programs. The structural features of 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one make it an attractive candidate for designing molecules with enhanced binding affinity and reduced toxicity. Computational studies have been employed to model the interactions between this compound and biological targets, providing insights into its potential pharmacological effects. These studies often involve molecular docking simulations and quantum mechanical calculations to predict binding modes and energetics.

Furthermore, the compound's reactivity with other functional groups has been investigated as part of broader efforts to develop new synthetic pathways. For instance, the thioether linkage can undergo cross-coupling reactions with aryl halides or alkynes under palladium catalysis, allowing for the introduction of additional substituents at specific positions. Such transformations are crucial for building complex molecular architectures and have been instrumental in the synthesis of natural products and drug candidates.

The use of 4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one as a building block has also led to interesting developments in polymer chemistry. Its ability to undergo polymerization reactions under controlled conditions has resulted in novel materials with unique properties. These polymers can exhibit enhanced thermal stability or biodegradability, depending on the reaction conditions employed. Such materials are of great interest for applications in coatings, adhesives, and biomedicine.

In conclusion,4,4-Dimethyl-3-(oxolan-3-ylsulfanyl)cyclohexan-1-one (CAS No. 2138099-19-9) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its structural complexity and reactivity make it a valuable tool for synthetic chemists seeking to develop new drugs or materials. As research continues to uncover new ways to exploit its chemical properties,this compound is poised to play an increasingly important role in both academic research and industrial applications.